Cas no 1402174-34-8 (2-(Cyclohexyloxy)pyrimidine-5-boronic acid pinacol ester)

• Product Name: 2-(Cyclohexyloxy)pyrimidine-5-boronic acid pinacol ester
• CAS No: 1402174-34-8
• MF: C₁₆H₂₅BN₂O₃
• MW: 304.192304372787
• CID: 6811493
• PubChem ID: 49758791
• Update Time: 2025-03-27

2-(Cyclohexyloxy)pyrimidine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohexyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• AKOS015942039
• 2-(Cyclohexyloxy)pyrimidine-5-boronic acid pinacol ester
• F2147-4712
• 1402174-34-8
• CS-32750
• DB-391770

• Inchi： 1S/C16H25BN2O3/c1-15(2)16(3,4)22-17(21-15)12-10-18-14(19-11-12)20-13-8-6-5-7-9-13/h10-11,13H,5-9H2,1-4H3
• InChI Key： RURFALCTNBUKPI-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=NC=2)OC2CCCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 304.1958228Da
• Monoisotopic Mass: 304.1958228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5Ų